6,7-dibromo-2,3-dichloroquinoxaline
Overview
Description
6,7-Dibromo-2,3-dichloroquinoxaline (6,7-DBDCQX) is an organic compound that is synthesized from quinoxaline and halogen reagents. It is a heterocyclic compound that has been studied extensively due to its potential applications in various scientific research areas.
Scientific Research Applications
6,7-dibromo-2,3-dichloroquinoxaline has been studied for its potential applications in various scientific research areas. For example, it has been studied for its potential use in the synthesis of other organic compounds and as a reagent in organic synthesis. Additionally, it has been studied for its potential use in medicinal chemistry, as a drug delivery system, and as a potential therapeutic agent.
Mechanism of Action
The mechanism of action of 6,7-dibromo-2,3-dichloroquinoxaline is not fully understood. However, it is believed that the halogen reagents used in the synthesis of 6,7-dibromo-2,3-dichloroquinoxaline interact with the quinoxaline molecule to form a stable heterocyclic compound. Additionally, the halogen reagents may interact with other molecules in the reaction mixture to form additional compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6,7-dibromo-2,3-dichloroquinoxaline are not fully understood. However, it has been observed that 6,7-dibromo-2,3-dichloroquinoxaline has the potential to interact with various proteins and enzymes in the body, which may result in various biochemical and physiological effects. Additionally, 6,7-dibromo-2,3-dichloroquinoxaline has been observed to interact with various hormones and neurotransmitters in the body, which may result in various physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6,7-dibromo-2,3-dichloroquinoxaline for lab experiments include its stability, low cost, and ease of synthesis. Additionally, 6,7-dibromo-2,3-dichloroquinoxaline can be used as a reagent in organic synthesis and as a potential therapeutic agent. The limitations of using 6,7-dibromo-2,3-dichloroquinoxaline for lab experiments include its potential toxicity and the need for careful handling and storage. Additionally, 6,7-dibromo-2,3-dichloroquinoxaline is not approved for human use, and its effects on human health are not fully understood.
Future Directions
Potential future directions for 6,7-dibromo-2,3-dichloroquinoxaline include further research into its potential applications in medicinal chemistry, drug delivery systems, and therapeutic agents. Additionally, further research into its mechanisms of action and biochemical and physiological effects is needed. Additionally, further research into the advantages and limitations of using 6,7-dibromo-2,3-dichloroquinoxaline for lab experiments is needed. Finally, further research into the potential toxicity and safety of 6,7-dibromo-2,3-dichloroquinoxaline is needed.
Synthesis Methods
6,7-dibromo-2,3-dichloroquinoxaline is synthesized through a reaction between quinoxaline and halogen reagents. The reaction is typically conducted in aqueous solution, and the halogen reagents used can include bromine, chlorine, and iodine. The reaction is typically conducted at room temperature, and the resulting product is 6,7-dibromo-2,3-dichloroquinoxaline.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,7-dibromo-2,3-dichloroquinoxaline can be achieved through a multi-step process involving the bromination and chlorination of quinoxaline.", "Starting Materials": [ "Quinoxaline", "Bromine", "Chlorine", "Acetic acid", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: Bromination of quinoxaline with bromine in acetic acid to yield 6-bromoquinoxaline", "Step 2: Bromination of 6-bromoquinoxaline with bromine in acetic acid to yield 6,7-dibromoquinoxaline", "Step 3: Chlorination of 6,7-dibromoquinoxaline with chlorine in hydrochloric acid to yield 6,7-dibromo-2,3-dichloroquinoxaline", "Step 4: Neutralization of the reaction mixture with sodium hydroxide", "Step 5: Extraction of the product with diethyl ether", "Step 6: Purification of the product by recrystallization" ] } | |
CAS RN |
76254-47-2 |
Molecular Formula |
C8H2Br2Cl2N2 |
Molecular Weight |
356.8 |
Purity |
95 |
Origin of Product |
United States |
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